Cas no 109300-32-5 (Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-)

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-, is a nitro-substituted benzamide derivative featuring an isoxazole moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor or intermediate in the synthesis of biologically active molecules. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the isoxazole ring contributes to structural diversity and binding affinity in target interactions. Its well-defined molecular structure allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- structure

109300-32-5 structure

Product Name:Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-

CAS No:109300-32-5

MF:C₁₁H₉N₃O₄

MW:247.206862211227

MDL:MFCD00170686

CID:1188529

PubChem ID:739602

Update Time:2025-05-27

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-
- N-(5-methyl-1,2-oxazol-3-yl)-4-nitrobenzamide
- N-(5-Methyl-3-isoxazolyl)-4-nitrobenzamide
- 109300-32-5
- HMS2846K13
- CS-0335417
- MS-8799
- SMR000513719
- SR-01000392586-1
- N-(5-Methyl-isoxazol-3-yl)-4-nitro-benzamide
- MFCD00170686
- AKOS001567970
- CHEMBL1540843
- N-(5-METHYLISOXAZOL-3-YL)(4-NITROPHENYL)FORMAMIDE
- SR-01000392586
- MLS001207398
- DTXSID601265580
- STK097683
- N-(5-methylisoxazol-3-yl)-4-nitrobenzamide
- MDL： MFCD00170686
- Inchi： 1S/C11H9N3O4/c1-7-6-10(13-18-7)12-11(15)8-2-4-9(5-3-8)14(16)17/h2-6H,1H3,(H,12,13,15)
- InChI Key： JYCYWWSDZJILCW-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 247.05937
Monoisotopic Mass: 247.05930578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 98.27

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB160683-1 g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide	109300-32-5		1 g	€211.30	2023-07-20
abcr	AB160683-5 g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide	109300-32-5		5 g	€377.50	2023-07-20
abcr	AB160683-10 g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide	109300-32-5		10 g	€482.50	2023-07-20
abcr	AB160683-1g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide; .	109300-32-5		1g	€211.30	2024-06-10
abcr	AB160683-5g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide; .	109300-32-5		5g	€377.50	2024-06-10
abcr	AB160683-10g	N-(5-Methylisoxazol-3-yl)(4-nitrophenyl)formamide; .	109300-32-5		10g	€482.50	2024-06-10
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1406087-5mg	N-(5-methylisoxazol-3-yl)-4-nitrobenzamide	109300-32-5	98%	5mg	￥693.00	2024-08-09
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